Cas no 17062-55-4 ([9,9'-Bianthracene]-10,10'(9H,9'H)-dione,2,4,4',5,5'-pentahydroxy-2'-(hydroxymethyl)-7-methyl-)

• Product Name: [9,9'-Bianthracene]-10,10'(9H,9'H)-dione,2,4,4',5,5'-pentahydroxy-2'-(hydroxymethyl)-7-methyl-
• CAS No: 17062-55-4
• MF: C₃₀H₂₂O₈
• MW: 510.490889072418
• CID: 150025
• PubChem ID: 5320384
• Update Time: 2025-04-19

[9,9'-Bianthracene]-10,10'(9H,9'H)-dione,2,4,4',5,5'-pentahydroxy-2'-(hydroxymethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• [9,9'-Bianthracene]-10,10'(9H,9'H)-dione,2,4,4',5,5'-pentahydroxy-2'-(hydroxymethyl)-7-methyl-
• Palmidin A
• CHEBI:177506
• DTXSID101318495
• 17062-55-4
• RF802M0XYX
• (9,9'-Bianthracene)-10,10'(9H,9'H)-dione, 2,4,4',5,5'-pentahydroxy-2'-(hydroxymethyl)-7-methyl-
• UNII-RF802M0XYX
• Aloeemodin-emodin bianthrone
• Q27288091
• 10-[4,5-dihydroxy-2-(hydroxymethyl)-10-oxo-9H-anthracen-9-yl]-1,3,8-trihydroxy-6-methyl-10H-anthracen-9-one

• Inchi： 1S/C30H22O8/c1-12-5-16-24(18-9-14(32)10-22(36)28(18)30(38)26(16)20(34)6-12)23-15-3-2-4-19(33)25(15)29(37)27-17(23)7-13(11-31)8-21(27)35/h2-10,23-24,31-36H,11H2,1H3
• InChI Key： DJTVMANCSQLMCX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=CC=2C(C2C=C(C)C=C(C=21)O)C1C2C=CC=C(C=2C(C2C(=CC(CO)=CC1=2)O)=O)O)O)O

Computed Properties

• Exact Mass: 510.13146766g/mol
• Monoisotopic Mass: 510.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes